Cas no 844683-33-6 (3-METHYL-4'-(METHYLTHIO)BENZHYDROL)
3-Methyl-4'-(methylthio)benzhydrol is a benzhydrol derivative featuring a methylthio substituent at the para position of one phenyl ring and a methyl group at the meta position of the other. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structure enables selective functionalization, making it valuable for constructing complex molecular frameworks. The methylthio group enhances reactivity in cross-coupling reactions, while the benzhydrol core provides stability. This compound is characterized by high purity and consistent performance, ensuring reliable results in synthetic applications. Proper handling and storage are recommended to maintain its integrity.
844683-33-6 structure
Product Name:3-METHYL-4'-(METHYLTHIO)BENZHYDROL
CAS No:844683-33-6
MF:C15H16OS
MW:244.351943016052
MDL:MFCD06201278
CID:1004383
PubChem ID:2759926
Update Time:2025-06-06
3-METHYL-4'-(METHYLTHIO)BENZHYDROL Chemical and Physical Properties
Names and Identifiers
-
- 3-METHYL-4'-(METHYLTHIO)BENZHYDROL
- (3-methylphenyl)-(4-methylsulfanylphenyl)methanol
- DTXSID70374967
- (4-(methylthio)phenyl)(m-tolyl)methanol
- 844683-33-6
-
- MDL： MFCD06201278
- Inchi： 1S/C15H16OS/c1-11-4-3-5-13(10-11)15(16)12-6-8-14(17-2)9-7-12/h3-10,15-16H,1-2H3
- InChI Key： VMJVDULPFXXOPK-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)C(C1C=CC=C(C)C=1)O
Computed Properties
- Exact Mass: 244.09200
- Monoisotopic Mass: 244.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 45.53000
- LogP: 3.79860
3-METHYL-4'-(METHYLTHIO)BENZHYDROL Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-METHYL-4'-(METHYLTHIO)BENZHYDROL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022449-1g |
3-Methyl-4'-(methylthio)benzhydrol |
844683-33-6 | 97% | 1g |
￡333.00 | 2022-03-01 | |
| Fluorochem | 022449-5g |
3-Methyl-4'-(methylthio)benzhydrol |
844683-33-6 | 97% | 5g |
￡709.00 | 2022-03-01 | |
| Fluorochem | 022449-25g |
3-Methyl-4'-(methylthio)benzhydrol |
844683-33-6 | 97% | 25g |
￡1544.00 | 2022-03-01 | |
| abcr | AB166867-1 g |
3-Methyl-4'-(methylthio)benzhydrol; 97% |
844683-33-6 | 1 g |
€496.00 | 2023-07-20 | ||
| abcr | AB166867-5 g |
3-Methyl-4'-(methylthio)benzhydrol; 97% |
844683-33-6 | 5 g |
€1,004.40 | 2023-07-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-322584-5 g |
3-Methyl-4'-(methylthio)benzhydrol, |
844683-33-6 | 5g |
￥13,696.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-322584-5g |
3-Methyl-4'-(methylthio)benzhydrol, |
844683-33-6 | 5g |
￥13696.00 | 2023-09-05 | ||
| abcr | AB166867-1g |
3-Methyl-4'-(methylthio)benzhydrol, 97%; . |
844683-33-6 | 97% | 1g |
€1555.10 | 2025-04-16 | |
| abcr | AB166867-5g |
3-Methyl-4'-(methylthio)benzhydrol; 97% |
844683-33-6 | 5g |
€1004.40 | 2023-09-16 | ||
| A2B Chem LLC | AH50485-1g |
3-Methyl-4'-(methylthio)benzhydrol |
844683-33-6 | 97% | 1g |
$1205.00 | 2024-04-19 |
3-METHYL-4'-(METHYLTHIO)BENZHYDROL Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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